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Compound of Interest

Compound Name: beta-Spathulenol

Cat. No.: B15285131 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physicochemical

properties of beta-spathulenol, a tricyclic sesquiterpenoid alcohol found in the essential oils of

various plants. This document is intended for researchers, scientists, and professionals in the

field of drug development who are interested in the scientific attributes and potential

therapeutic applications of this natural compound.

Core Physicochemical Data
Beta-spathulenol, a colorless to pale yellow liquid at room temperature, possesses a range of

physicochemical properties that are critical for its handling, characterization, and application in

research and development.[1] A summary of these key quantitative data is presented in the

tables below for ease of reference and comparison.

Table 1: General and Physical Properties of Beta-Spathulenol
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Property Value Source(s)

Molecular Formula C₁₅H₂₄O [2][3]

Molecular Weight 220.35 g/mol [2][3]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[1]

Boiling Point
296.00 to 298.00 °C @ 760.00

mm Hg
[3]

Solubility
Soluble in alcohol; Insoluble in

water
[1]

Table 2: Spectroscopic Data of Beta-Spathulenol

Spectroscopic Technique Key Data Points Source(s)

¹H-NMR (CDCl₃, 400 MHz)

δ (ppm): 4.72 (s, 1H), 4.69 (s,

1H), 2.40-2.30 (m, 2H), 2.20-

2.10 (m, 1H), 2.05-1.95 (m,

1H), 1.80-1.70 (m, 1H), 1.65-

1.50 (m, 3H), 1.30 (s, 3H), 1.06

(s, 3H), 0.68 (d, J=8.0 Hz, 1H),

0.63 (s, 3H)

¹³C-NMR (CDCl₃, 100 MHz)

δ (ppm): 156.4, 106.0, 81.3,

53.2, 49.8, 41.9, 41.7, 39.2,

35.1, 29.3, 28.9, 26.8, 26.3,

21.0, 16.5

Mass Spectrometry (GC-MS)

m/z: 220 (M+), 205, 187, 177,

162, 159, 147, 133, 119, 105,

91, 79, 67, 55, 43

FT-IR

Characteristic peaks indicating

the presence of O-H (alcohol)

and C=C (alkene) functional

groups.
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Experimental Protocols
The isolation and purification of beta-spathulenol from natural sources are crucial steps for its

further study and application. The following section details the methodologies for its extraction

and purification, primarily from plant essential oils.

Isolation by Steam Distillation
Beta-spathulenol is a volatile compound and is typically isolated from the essential oils of

plants such as Salvia mirzayanii.[4][5][6][7][8] Steam distillation is the preferred method for

extracting these essential oils.

Dried Aerial Parts of Plant
(e.g., Salvia mirzayanii)

Hydrodistillation with Clevenger-type Apparatus
(3-4 hours)

Collection of Essential Oil

Drying over Anhydrous Sodium Sulfate

Storage at -20°C
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Caption: Purification of beta-spathulenol via column chromatography.
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Detailed Methodology:

Column Preparation: A glass column is packed with silica gel (60-120 mesh) as the

stationary phase, typically as a slurry in a non-polar solvent like n-hexane.

Sample Loading: The crude essential oil is dissolved in a minimal amount of the initial mobile

phase and loaded onto the top of the silica gel column.

Elution: The column is eluted with a solvent system of increasing polarity, starting with a non-

polar solvent (e.g., 100% n-hexane) and gradually increasing the proportion of a more polar

solvent (e.g., ethyl acetate).

Fraction Collection: The eluate is collected in a series of fractions.

Purity Analysis: The purity of each fraction is monitored using Thin Layer Chromatography

(TLC).

Pooling and Evaporation: Fractions containing pure beta-spathulenol are combined, and

the solvent is removed under reduced pressure to yield the purified compound.

Biological Activities and Signaling Pathways
Beta-spathulenol has been reported to exhibit several biological activities, including

immunosuppressive, anti-inflammatory, antioxidant, and anticancer effects. Two notable

mechanisms of action at the cellular level are the induction of apoptosis and the inhibition of

the multidrug resistance protein 1 (MDR1).

Induction of Apoptosis
Beta-spathulenol has been shown to induce apoptosis, or programmed cell death, in cancer

cells. While the precise signaling cascade initiated by beta-spathulenol is still under

investigation, it is known to involve the activation of caspases, a family of proteases that

execute the apoptotic process.

Proposed Apoptotic Signaling Pathway
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Caption: Proposed intrinsic apoptosis pathway induced by beta-spathulenol.

Inhibition of Multidrug Resistance Protein 1 (MDR1)
Multidrug resistance is a significant challenge in cancer chemotherapy, and the overexpression

of efflux pumps like MDR1 (also known as P-glycoprotein or ABCB1) is a common mechanism.

[9][10]Beta-spathulenol has been identified as an inhibitor of the MDR1 efflux pump, which

can enhance the efficacy of co-administered chemotherapeutic drugs. [11] Mechanism of

MDR1 Inhibition
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Caption: Inhibition of the MDR1 efflux pump by beta-spathulenol.

The exact mechanism of inhibition, whether through direct binding to the transporter or by

modulating its expression, is an area of ongoing research. However, the functional outcome is

the increased intracellular accumulation of chemotherapeutic agents, thereby restoring their

cytotoxic efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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